Cas no 1805708-98-8 (1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one
• CAS No: 1805708-98-8
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4792377
• Update Time: 2025-05-27

1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)10(12)9-3-2-8(11)4-7(9)5-13/h2-4,10H,5H2,1H3
• InChI Key： RIRLUUFJDFRVQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CF)C=1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one

Recent Advances in the Study of 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one (CAS: 1805708-98-8)

1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one (CAS: 1805708-98-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoromethyl-phenyl and chloropropanone structure, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methods not only reduce reaction times but also minimize the formation of by-products, which is crucial for scaling up production for pharmaceutical applications. The compound's structural features, including the presence of bromine and fluorine atoms, make it a valuable intermediate in the synthesis of more complex molecules.

In terms of biological activity, recent research has explored the potential of 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one as a building block for kinase inhibitors. Kinases are a major target in drug discovery, particularly for cancer and inflammatory diseases. Preliminary studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, although further optimization is required to enhance selectivity and potency. Computational modeling and structure-activity relationship (SAR) studies are being conducted to identify key modifications that could improve its pharmacological profile.

Another area of interest is the compound's potential role in the development of radiopharmaceuticals. The bromine atom in its structure provides a site for radiolabeling, which could be exploited for imaging or therapeutic purposes. Recent studies have investigated the incorporation of radioactive isotopes such as bromine-76 or fluorine-18, which are commonly used in positron emission tomography (PET) imaging. These efforts aim to develop new diagnostic tools for diseases such as cancer and neurological disorders.

Despite its promise, challenges remain in the application of 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one. Issues such as stability under physiological conditions and potential toxicity need to be addressed before it can be widely adopted in clinical settings. Ongoing research is focused on improving the compound's pharmacokinetic properties and reducing off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock its full potential.

In conclusion, 1-(4-Bromo-2-(fluoromethyl)phenyl)-1-chloropropan-2-one (CAS: 1805708-98-8) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and versatile reactivity make it a valuable tool for synthesizing novel therapeutic agents. Continued research into its synthesis, biological activity, and applications in radiopharmaceuticals will be critical to advancing its use in the pharmaceutical industry. As new findings emerge, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.